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Compound of Interest

Compound Name: 3-Methoxy-3-methylbutyl Acetate

Cat. No.: B012891 Get Quote

An essential aspect of laboratory safety involves the correct handling and disposal of chemical

substances. This technical support guide provides detailed information for researchers,

scientists, and drug development professionals on the safe management of 3-Methoxy-3-
methylbutyl Acetate.

Frequently Asked Questions (FAQs)
Handling and Storage
Q1: What are the primary handling precautions for 3-Methoxy-3-methylbutyl Acetate?

A1: Always handle 3-Methoxy-3-methylbutyl Acetate in a well-ventilated area.[1] It is crucial

to wear appropriate protective clothing, and avoid contact with skin and eyes.[1] To prevent

fires caused by electrostatic discharge, use non-sparking tools.[1] General occupational

hygiene practices, such as washing hands before breaks and after work, should be followed.[2]

Avoid the formation of dust and aerosols.[1]

Q2: What are the recommended storage conditions for this chemical?

A2: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] It should be

stored separately from foodstuff containers or incompatible materials, such as oxidizing

substances.[1][2] Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1]

[2]
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Personal Protective Equipment (PPE)
Q3: What personal protective equipment (PPE) is required when working with 3-Methoxy-3-
methylbutyl Acetate?

A3: The following PPE is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Handle with gloves that have been inspected prior to use. The gloves must

satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[1] Wash and

dry hands after use.[1]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[1]

First Aid
Q4: What should I do in case of accidental exposure?

A4:

Inhalation: Move the individual to fresh air. If they experience difficulty breathing, provide

oxygen. If they are not breathing, give artificial respiration and seek immediate medical

attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with

soap and plenty of water, and consult a doctor.[1]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a doctor or Poison Control Center immediately.[1]

Spills and Leaks
Q5: How should a spill of 3-Methoxy-3-methylbutyl Acetate be handled?
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A5: In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

Evacuate personnel to a safe area.[1] Prevent further leakage or spillage if it is safe to do so.[1]

Do not allow the chemical to enter drains.[1] Collect the spillage using a suitable absorbent

material and place it in a closed container for disposal.[3]

Fire Safety
Q6: What are the fire hazards associated with this substance and how should a fire be

extinguished?

A6: 3-Methoxy-3-methylbutyl Acetate is a combustible liquid and its vapors can form

explosive mixtures with air.[1][2] In case of fire, use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish it.[1][4] A water jet should not be used as an extinguisher.[4]

Firefighters should wear self-contained breathing apparatus if necessary.[1][4]

Disposal
Q7: What is the correct procedure for disposing of 3-Methoxy-3-methylbutyl Acetate?

A7: The material can be disposed of by taking it to a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[1] It is important not to contaminate

water, foodstuffs, feed, or seed by storage or disposal, and it must not be discharged into

sewer systems.[1]

Q8: How should contaminated packaging be disposed of?

A8: Containers can be triple-rinsed (or equivalent) and then offered for recycling or

reconditioning.[1] Alternatively, the packaging can be punctured to render it unusable for other

purposes and then disposed of in a sanitary landfill.[1] For combustible packaging materials,

controlled incineration with flue gas scrubbing is a possible disposal method.[1]

Physical and Chemical Properties
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Property Value

Molecular Formula C₈H₁₆O₃[5][6][7]

Molecular Weight 160.21 g/mol [5][6][7]

Appearance Colorless to Almost colorless clear liquid[6][8]

Boiling Point 187.3 °C[1]

Flash Point 62.1 °C[7]

Density 0.939 g/cm³[7]

Vapor Pressure 0.525 mmHg at 25°C[7]

Solubility Slightly soluble in Chloroform and Methanol[7]

Experimental Protocols
No specific experimental protocols were cited in the safety and handling documentation

reviewed. The information provided is intended for the safe management of the chemical in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of 3-Methoxy-3-methylbutyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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